N-[(5-methyl-2-furyl)methyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]-5-oxo-1-(pyridin-2-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-12-5-6-15(23-12)9-19-17(22)13-8-16(21)20(10-13)11-14-4-2-3-7-18-14/h2-7,13H,8-11H2,1H3,(H,19,22)
• InChI Key: BIDJJPSEIMZELV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)C2CC(=O)N(C2)CC3=CC=CC=N3
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

N-[(5-methyl-2-furyl)methyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C17H19N3O3 and its molecular weight is 313.35 g/mol. The purity is usually 95%.
The exact mass of the compound N-[(5-methyl-2-furyl)methyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide is 313.14264148 g/mol and the complexity rating of the compound is 443. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research has focused on the synthesis and transformations of compounds containing the furylmethyl and pyrrolidinecarboxamide motifs. One study discusses the acid-catalyzed transformations of N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides, leading to new derivatives with potential applications in medicinal chemistry (Stroganova, Vasilin, & Krapivin, 2016). Another study highlights the regiospecific C-acylation of pyrroles and indoles using N-acylbenzotriazoles, showcasing a method to introduce the furyl group into heterocyclic compounds (Katritzky, Suzuki, Singh, & He, 2003).

Biological Activity

Several studies have explored the biological activities of compounds related to N-[(5-methyl-2-furyl)methyl]-5-oxo-1-(2-pyridinylmethyl)-3-pyrrolidinecarboxamide. For instance, the antimicrobial evaluation of novel bis-α,β-unsaturated ketones and fused thieno[2,3-b]pyridine derivatives has been conducted, suggesting the potential of these compounds in developing new antimicrobial agents (Altalbawy, 2013).

Material Science Applications

The compound and its derivatives have also been investigated for applications in material science, particularly in the synthesis of polymers and coordination compounds. For example, the role of ligand conformation in the structural diversity of copper(II) and silver(I) coordination polymers has been studied, showing how the furyl and pyrrolidinecarboxamide units can influence the properties and functionalities of these materials (Yeh, Chen, & Wang, 2008).